Cas no 1448045-77-9 (1-{1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]piperidin-4-yl}pyrrolidin-3-ol)

• Product Name: 1-{1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]piperidin-4-yl}pyrrolidin-3-ol
• CAS No: 1448045-77-9
• MF: C₁₅H₂₆N₄O₃S
• MW: 342.456942081451
• CID: 5763359
• PubChem ID: 71809744
• Update Time: 2025-05-27

1-{1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]piperidin-4-yl}pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)piperidin-4-yl)pyrrolidin-3-ol
• AKOS024565326
• F6442-7831
• 1448045-77-9
• 1-{1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]piperidin-4-yl}pyrrolidin-3-ol
• 1-[1-(1,3,5-trimethylpyrazol-4-yl)sulfonylpiperidin-4-yl]pyrrolidin-3-ol

• Inchi： 1S/C15H26N4O3S/c1-11-15(12(2)17(3)16-11)23(21,22)19-8-4-13(5-9-19)18-7-6-14(20)10-18/h13-14,20H,4-10H2,1-3H3
• InChI Key： QTJWMRBVIIOSDQ-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NN(C)C=1C)(N1CCC(CC1)N1CCC(C1)O)(=O)=O

Computed Properties

• Exact Mass: 342.17256188g/mol
• Monoisotopic Mass: 342.17256188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 87Ų

Additional information on 1-{1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]piperidin-4-yl}pyrrolidin-3-ol

Comprehensive Analysis of 1-{1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]piperidin-4-yl}pyrrolidin-3-ol (CAS No. 1448045-77-9)

The compound 1-{1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]piperidin-4-yl}pyrrolidin-3-ol (CAS No. 1448045-77-9) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including a piperidine core, a pyrrolidin-3-ol moiety, and a 1,3,5-trimethyl-1H-pyrazol-4-yl sulfonyl group, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold for drug discovery, given its ability to interact with multiple biological targets.

In recent years, the demand for sulfonamide-based compounds like 1-{1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]piperidin-4-yl}pyrrolidin-3-ol has surged due to their versatility in medicinal chemistry. This compound's sulfonyl linker enhances its stability and bioavailability, while the trimethylpyrazole group contributes to its lipophilicity, a critical factor in drug design. These attributes align with current trends in small-molecule therapeutics, where researchers prioritize compounds with optimized pharmacokinetic profiles.

The synthesis of CAS No. 1448045-77-9 involves multi-step organic reactions, including sulfonylation and N-alkylation, which are well-documented in peer-reviewed literature. Its pyrrolidin-3-ol segment is particularly noteworthy, as this motif is frequently found in CNS-active drugs, sparking interest in its potential neurological applications. However, further in vitro and in vivo studies are needed to fully elucidate its pharmacological properties.

From an industrial perspective, 1-{1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]piperidin-4-yl}pyrrolidin-3-ol is often discussed in the context of high-value chemical intermediates. Its structural complexity allows for derivatization, enabling the creation of libraries for high-throughput screening. This aligns with the growing focus on fragment-based drug design, a hot topic in AI-driven drug discovery platforms. Companies specializing in custom synthesis frequently list this compound in their catalogs, catering to academic and pharmaceutical clients.

Environmental and safety profiles of CAS No. 1448045-77-9 are also under scrutiny, as regulatory agencies emphasize green chemistry principles. Researchers are exploring solvent-free or catalytic methods to synthesize such compounds, addressing concerns about sustainable manufacturing. This reflects broader industry shifts toward eco-friendly synthesis, a frequently searched topic among chemical professionals.

In summary, 1-{1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]piperidin-4-yl}pyrrolidin-3-ol represents a compelling case study in modern chemical innovation. Its interplay of heterocyclic diversity, drug-like properties, and synthetic adaptability positions it as a molecule of enduring relevance in both academic and industrial settings. Future research may uncover novel applications, particularly in targeted therapy and precision medicine, two rapidly evolving fields that dominate scientific discourse today.